Cas no 2138186-78-2 (1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: 1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2138186-78-2
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5907175
• PubChem ID: 165461239
• Update Time: 2025-05-20

1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138186-78-2
• EN300-726756
• 1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

• Inchi： 1S/C11H14BrNO/c1-7(13)9-4-8-2-3-10(12)5-11(8)14-6-9/h2-3,5,7,9H,4,6,13H2,1H3
• InChI Key： YBFUHIJGNIHNCO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCC(C(C)N)C2

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Comprehensive Overview of 1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138186-78-2)

1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138186-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a benzopyran core, which is a common motif in bioactive molecules, and is further functionalized with a bromo substituent and an ethylamine side chain. This combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules.

The benzopyran scaffold is widely recognized for its presence in numerous natural products and pharmaceuticals, contributing to its relevance in drug discovery. Researchers are particularly interested in the 7-bromo derivative due to its potential applications in modulating biological pathways. The presence of the bromo group offers opportunities for further chemical modifications, such as cross-coupling reactions, which are pivotal in modern synthetic chemistry.

In recent years, the demand for 1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine has increased, driven by its utility in the development of novel therapeutic agents. Its structural features align with current trends in medicinal chemistry, where heterocyclic compounds and amine derivatives are frequently explored for their pharmacological properties. This compound is often discussed in the context of central nervous system (CNS) drug development, as the benzopyran core is known to interact with neurotransmitter systems.

From a synthetic perspective, the compound's CAS No. 2138186-78-2 serves as a critical identifier for researchers and suppliers. Its purity and stability are essential for reproducible results in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further applications. The growing interest in high-purity intermediates has also made this compound a subject of discussion in forums and scientific literature.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are exploring sustainable methods for its synthesis, minimizing waste and energy consumption. This aligns with broader industry trends toward environmentally friendly chemical processes. The bromo group, in particular, offers opportunities for catalytic transformations, reducing the need for hazardous reagents.

In summary, 1-(7-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138186-78-2) is a compound of significant scientific and industrial relevance. Its unique structure, combined with its potential applications in drug discovery and sustainable chemistry, makes it a valuable subject of ongoing research. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a key player in the development of new therapeutic agents and innovative synthetic methodologies.